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Compound of Interest

Compound Name: Citronellyl propionate

Cat. No.: B087161 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential guidance on the proper handling, personal

protective equipment (PPE), and disposal of Citronellyl propionate, a common fragrance and

flavoring ingredient. Adherence to these protocols is critical to minimize risks and ensure a safe

working environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Citronellyl propionate based

on various laboratory scenarios.
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Scenario Required Personal Protective Equipment

Routine Handling and Preparation

Chemical-resistant gloves (e.g., Nitrile,

Neoprene), Safety goggles, Lab coat or

protective clothing.[1][2][3]

Mixing, Pouring, or Transferring

Chemical-resistant gloves (elbow-length

recommended), Chemical splash goggles or a

face shield, Chemical-resistant apron over a lab

coat.[4]

Risk of Aerosol or Vapor Generation

Respirator with organic vapor cartridges if

ventilation is inadequate, Chemical-resistant

gloves, Safety goggles, Lab coat.[2][5]

Cleaning Spills

Chemical-resistant gloves, Safety goggles,

Protective clothing, Respirator (if spill is large or

in a poorly ventilated area).[2][6]

Fire Emergency
Self-contained breathing apparatus (SCBA) and

full protective clothing.[2][3][6]

Operational Plan for Safe Handling
Following a standardized operational plan minimizes the risk of accidental exposure and

ensures procedural consistency.

1. Preparation and Precautionary Measures:

Ensure the work area is well-ventilated.[2][6] Use a chemical fume hood if there is a risk of

vapor inhalation.

Inspect all PPE for integrity before use.[6]

Locate the nearest safety shower and eyewash station.

Remove all sources of ignition from the handling area.[2][6]

2. Handling the Chemical:
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Avoid direct contact with skin and eyes.[1][6][7]

Wear appropriate PPE as outlined in the table above.

Use non-sparking tools when handling the container.[6][7]

Keep the container tightly closed when not in use.[2]

Avoid the formation of dust and aerosols.[6]

3. Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight and heat.[1][2]

Keep containers tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents.[2][7]

4. First Aid Procedures:

In case of skin contact: Immediately wash off with soap and plenty of water.[6] Remove

contaminated clothing.[5][6]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]

[6]

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[6]

If ingested: Rinse mouth with water. Do not induce vomiting.[6] Call a doctor or Poison

Control Center immediately.[6]

Disposal Plan
Proper disposal of Citronellyl propionate and its containers is crucial to prevent

environmental contamination and comply with regulations.

1. Waste Chemical Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbull.com/products/citronellyl-propionate
https://www.chemicalbook.com/msds/citronellyl-propionate.pdf
https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_LHYAAEWRWH_467&idi=EN&GHS=CLP
https://www.chemicalbook.com/msds/citronellyl-propionate.pdf
https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_LHYAAEWRWH_467&idi=EN&GHS=CLP
https://www.chemicalbull.com/images/product/MSDS-1759261378.pdf
https://www.chemicalbook.com/msds/citronellyl-propionate.pdf
https://www.chemicalbull.com/products/citronellyl-propionate
https://www.chemicalbull.com/images/product/MSDS-1759261378.pdf
https://www.chemicalbull.com/images/product/MSDS-1759261378.pdf
https://www.chemicalbull.com/images/product/MSDS-1759261378.pdf
https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_LHYAAEWRWH_467&idi=EN&GHS=CLP
https://www.chemicalbook.com/msds/citronellyl-propionate.pdf
https://www.johndwalsh.com/wp-content/uploads/2016/09/CITRONELLYL-PROPIONATE-GHS-SDS.pdf
https://www.chemicalbook.com/msds/citronellyl-propionate.pdf
https://www.johndwalsh.com/wp-content/uploads/2016/09/CITRONELLYL-PROPIONATE-GHS-SDS.pdf
https://www.chemicalbook.com/msds/citronellyl-propionate.pdf
https://www.chemicalbook.com/msds/citronellyl-propionate.pdf
https://www.chemicalbook.com/msds/citronellyl-propionate.pdf
https://www.chemicalbook.com/msds/citronellyl-propionate.pdf
https://www.benchchem.com/product/b087161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Citronellyl propionate waste should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[6]

Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[6]

Collect and arrange for disposal in suitable and closed containers.[6]

Disposal must be made according to official local, regional, and national regulations.[5][8][9]

2. Contaminated Packaging Disposal:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[6]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill.[6]

Combustible packaging materials may be disposed of through controlled incineration with

flue gas scrubbing.[6]
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Caption: Workflow for the safe handling of Citronellyl propionate from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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